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Compound of Interest

Compound Name: Diisononyl azelate
CAS No.: 71850-10-7
Cat. No.: B12657575
Get Quote
. J

Executive Summary

Diisononyl azelate (DINZ) is increasingly utilized as a plasticizer in polyvinyl chloride (PVC)
and other copolymer matrices, serving as a lower-toxicity alternative to traditional phthalates
like DEHP and DINP. Its application spans medical tubing, pharmaceutical blister packaging,
and food contact films. However, its lipophilic nature drives migration into fatty matrices, posing
potential toxicological risks and regulatory non-compliance.

This Application Note provides a rigorous, field-proven protocol for quantifying DINZ migration.
It synthesizes regulatory standards (EU Regulation 10/2011, USP <661.1>, FDA 21 CFR) with
advanced analytical methodologies (GC-MS). The guide details the transition from migration
simulation to extraction and quantitation, ensuring researchers can validate material safety with
high precision.

Regulatory & Scientific Context
The Molecule and the Matrix
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DINZ (CAS: 52408-84-1 / Mixture) is a diester of azelaic acid and isononanol. Unlike
phthalates, which are based on a benzene ring, DINZ utilizes an aliphatic backbone,
theoretically reducing steric hindrance to biodegradation and altering its toxicological profile.

o Migration Mechanism: Migration follows Fickian diffusion, governed by the migrant's
molecular weight (

g/mol ), the polymer's free volume, and the partition coefficient (
) between the polymer and the contact phase.

 Critical Risk: In aqueous environments, DINZ migration is negligible due to low solubility. The
critical risk lies in contact with lipophilic fluids (IV lipid emulsions, fatty foods, enteral feeding
solutions), where

favors the fluid, accelerating leaching.

Regulatory Landscape

Authority Standard Relevance to DINZ

Azelaic acid (FCM 285) has an
SML of 30 mg/kg. DINZ, as an
EU Reg. 10/2011 ester, requires compliance with
the SMLs of its precursors or
the generic SML (60 mg/kg).

Requires "Plastic Materials of
Construction" to be

USP <661.1> characterized for extractables.
Plasticizers must be identified

and quantified.[1]

Lists permitted plasticizers in
FDA 21 CFR 178.3740 ]
polymeric substances.

Governs sample preparation
ISO 10993-12/18 and chemical characterization
of medical devices.
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Experimental Design Strategy
Selection of Simulants

To accurately model "worst-case" leaching without destroying the analytical equipment, we
utilize Substitute Fatty Food Simulants as permitted by EU 10/2011. Vegetable oil (Simulant
D2) creates complex matrix interferences for GC-MS; therefore, Isooctane and 95% Ethanol
are preferred for initial compliance testing.

e Simulant A (10% Ethanol): Aqueous/Hydrophilic drugs.
e Simulant D1 (50% Ethanol): Alcohol-based formulations / Emulsions.

e Substitute D2 (Isooctane): Non-polar, fatty matrices (Lipids). Condition: Test conditions must
be adjusted (e.g., 20°C instead of 40°C) due to solvent aggressiveness.

Migration Kinetics & Workflow

The migration process involves three distinct mass transfer steps, visualized below.
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Figure 1: Mass transfer mechanism of DINZ from polymer core to solvent sink.

Detailed Protocol: Migration Assay
Materials & Reagents[2]

» Reference Standard: Diisononyl azelate (purity >98%).

 Internal Standard (IS): Deuterated Bis(2-ethylhexyl) phthalate (d4-DEHP) or Di-n-octy!l
adipate (if not present in sample). Rationale: d4-DEHP mimics the physical behavior of DINZ
without spectral overlap.
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e Solvents: HPLC-grade Isooctane, Ethanol, n-Hexane.

e Glassware: Class A volumetric flasks, borosilicate migration cells (single-sided contact).

Sample Preparation (ISO 10993-12)

o Surface Area Calculation: Determine the Total Surface Area (TSA) of the polymer sample.

o Ratio: Maintain a ratio of 6 dmz2 of surface area per 1 kg (or 1 L) of simulant. This mimics the
EU standard packaging-to-food ratio.

e Cutting: Cut polymer films into

sections (2 dm? total surface for double-sided exposure).

Exposure Phase

e Immersion: Place the polymer sections into glass migration tubes containing pre-warmed
simulant.

» Conditions (Standard Compliance):
o Long-term storage:[2] 10 days @ 40°C.[2]
o High-temp fill: 2 hours @ 70°C.
o Isooctane Substitute: 2 days @ 20°C (Corresponds to 10 days @ 40°C in oil).
e Blank: Run a simultaneous blank with simulant only to rule out background contamination.

Detailed Protocol: Analytical Quantitation (GC-MS)

Direct injection of isooctane extracts is possible. Aqueous/ethanolic extracts require Liquid-
Liquid Extraction (LLE).

Extraction (For Aqueous/Ethanolic Simulants)

o Transfer 20 mL of migration simulant to a separating funnel.
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e Add 100 pL of Internal Standard solution (100 pg/mL).

e Add 5 mL n-Hexane. Shake vigorously for 2 minutes.

o Allow phases to separate. Collect the upper organic layer.

» Repeat extraction twice more. Combine organic layers.

o Concentration: Evaporate combined hexane to near dryness under Nitrogen stream at 35°C.

¢ Reconstitution: Reconstitute in 1 mL Isooctane.

GC-MS Parameters

e Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

e Column: DB-5ms Ul (30 m x 0.25 mm x 0.25 um). Non-polar stationary phase is essential for
ester separation.

e Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[3]
e Inlet: Splitless mode, 280°C. Injection volume: 1 L.
e Oven Program:
o Initial: 60°C (hold 1 min).
o Ramp 1: 20°C/min to 220°C.
o Ramp 2: 5°C/min to 300°C (hold 5 min).
o Total Run Time: ~25 mins.
e MS Detection:
o Mode: SIM (Selected lon Monitoring) for quantitation; Scan (50-500 m/z) for identification.

o Target lons (DINZ): m/z 155, 185 (Quant), 200. Note: Azelate esters fragment
characteristically to form acyl ions.
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Workflow Diagram
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Figure 2: Analytical workflow from sample extraction to data generation.[3]

Data Analysis & Validation
Calculation of Specific Migration

Calculate the specific migration (
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) using the internal standard method:

Where:

: Migration in mg/dm2.

o : Peak area of DINZ.

e : Peak area of Internal Standard.

e : Concentration of IS (mg/mL).

e : Final volume of extract (mL).

¢ : Response Factor (derived from calibration curve).

e : Surface area in contact (dm?2).

Validation Criteria (USP <1225> | ICH Q2)

Parameter Acceptance Criteria

Linearity (R?) > 0.995 (Range: 0.1 — 20 mg/L)
Recovery 80% — 120% (Spiked simulants)
Precision (RSD) < 5% (n=6 injections)

LOD / LOQ LOD < 0.05 mg/kg; LOQ < 0.1 mg/kg

Troubleshooting & Best Practices

o Ghost Peaks: Plasticizers are ubiquitous in lab environments. Use glass-only storage for
solvents. Bake out GC inlet liners and septa regularly.

o Emulsions: When extracting from Simulant D1 (50% Ethanol), emulsions may form. Break
them by adding a pinch of NaCl or centrifuging at 3000 rpm.

o Carryover: DINZ has a high boiling point.[4] Ensure the final bake-out step of the GC oven
(300°C) is sufficient to elute all high-MW residues. Run a solvent blank between high-
concentration samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. eur-lex.europa.eu [eur-lex.europa.eu]

2. efsa.europa.eu [efsa.europa.eu]

3. Determination of 60 Migrant Substances in Plastic Food Contact Materials by Vortex-
Assisted Liquid-Liquid Extraction and GC-Q-Orbitrap HRMS [mdpi.com]

e 4. lookchem.com [lookchem.com]
e 5. eecloud.sgs.com [eecloud.sgs.com]
e 6. eur-lex.europa.eu [eur-lex.europa.eu]

e 7.16th amendment to EU Regulation 10/2011 on plastic FCMs now in force | Food
Packaging Forum [foodpackagingforum.org]

¢ To cite this document: BenchChem. [Application Note: Diisononyl Azelate (DINZ) Migration
Testing in Polymer Matrices]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://eecloud.sgs.com/UploadCenter/Publication/20200914143240.pdf
https://eur-lex.europa.eu/legal-content/EN/TXT/PDF/?uri=CELEX:32018R0831
https://eur-lex.europa.eu/legal-content/EN/TXT/PDF/?uri=CELEX:32018R0831
https://foodpackagingforum.org/news/16th-amendment-to-eu-regulation-10-2011-on-plastic-fcms-now-in-force
https://www.google.com/url?sa=E&q=https%3A%2F%2Feur-lex.europa.eu%2Flegal-content%2FEN%2FALL%2F%3Furi%3DCELEX%253A32011R0010
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.uspnf.com%2Fsites%2Fdefault%2Ffiles%2Fusp_pdf%2FEN%2FUSPNF%2F661.1.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.efsa.europa.eu%2Fen%2Fefsajournal%2Fpub%2F21r
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.foodcont.2015.06.050
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fpii%2FS157002321300647X
https://www.benchchem.com/product/b12657575?utm_src=pdf-custom-synthesis#bc-rfq
https://eur-lex.europa.eu/LexUriServ/LexUriServ.do?uri=CONSLEG:2011R0010:20111230:EN:PDF
https://www.efsa.europa.eu/sites/default/files/event/160524a/160524a-p12.pdf
https://www.mdpi.com/1420-3049/26/24/7640
https://www.mdpi.com/1420-3049/26/24/7640
https://www.lookchem.com/404.htm
https://eecloud.sgs.com/UploadCenter/Publication/20200914143240.pdf
https://eur-lex.europa.eu/legal-content/EN/TXT/PDF/?uri=CELEX:32018R0831
https://foodpackagingforum.org/news/16th-amendment-to-eu-regulation-10-2011-on-plastic-fcms-now-in-force
https://foodpackagingforum.org/news/16th-amendment-to-eu-regulation-10-2011-on-plastic-fcms-now-in-force
https://www.benchchem.com/product/b12657575/docs#application-note-diisononyl-azelate-dinz-migration-testing-in-polymer-matrices
https://www.benchchem.com/product/b12657575/docs#application-note-diisononyl-azelate-dinz-migration-testing-in-polymer-matrices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b12657575/docs#application-note-diisononyl-azelate-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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